Cas no 1805273-11-3 (3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1805273-11-3
• MF: C₇H₃ClF₅N
• MW: 231.550438165665
• CID: 4926036
• Update Time: 2025-08-05

3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3ClF5N/c8-4-1-3(7(11,12)13)2-14-5(4)6(9)10/h1-2,6H
• InChI Key： ZWFSVOAWTWYILE-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine

Introduction to 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1805273-11-3)

3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine, also known by its CAS number 1805273-11-3, is a highly versatile and structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound is characterized by its complex molecular structure, which includes a pyridine ring substituted with a chlorine atom, a difluoromethyl group, and a trifluoromethyl group. These substituents contribute to the compound's unique chemical properties and potential applications in various industries.

The pyridine ring is a fundamental building block in organic chemistry, known for its aromaticity and the ability to form stable complexes with various metal ions. The presence of the chlorine atom and the difluoromethyl and trifluoromethyl groups significantly enhances the compound's reactivity and stability, making it an attractive candidate for drug discovery and development.

Recent research has focused on the potential of 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine as a key intermediate in the synthesis of novel pharmaceuticals and agrochemicals. Its unique structure provides a platform for the design of compounds with improved pharmacological properties, such as enhanced solubility, bioavailability, and metabolic stability. These properties are crucial for developing drugs that can effectively target specific biological pathways or receptors.

In the context of medicinal chemistry, 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine has shown promise in the development of new treatments for various diseases. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. One notable example is its use as an inhibitor of histone deacetylases (HDACs), which are implicated in various cancers and neurodegenerative disorders. By modulating HDAC activity, this compound can potentially slow down disease progression and improve patient outcomes.

In addition to its medicinal applications, 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine has also been explored for its use in agrochemicals. The compound's robust chemical structure and high reactivity make it an excellent candidate for developing new pesticides and herbicides. Research has shown that derivatives of this compound can effectively control pests and weeds while minimizing environmental impact. This is particularly important in sustainable agriculture practices, where there is a growing demand for safer and more efficient crop protection solutions.

The synthesis of 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine involves several well-established chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and fluorination processes. These reactions are typically carried out under controlled conditions to ensure high yields and purity of the final product. The ability to synthesize this compound efficiently is crucial for its widespread application in both pharmaceutical and agrochemical industries.

To further enhance its utility, researchers are continuously exploring new synthetic routes and modifications to improve the properties of 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine. For example, recent studies have focused on optimizing the substitution patterns on the pyridine ring to achieve better pharmacokinetic profiles or enhance specific biological activities. These efforts are driven by the need to develop more effective and targeted therapies for various medical conditions.

In conclusion, 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1805273-11-3) is a promising compound with a wide range of potential applications in both medicinal chemistry and agrochemicals. Its unique molecular structure provides a solid foundation for the development of novel drugs and crop protection agents. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in addressing some of the most pressing challenges in healthcare and agriculture.